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Compound of Interest

Compound Name: Dodecyl 4-nitrophenyl ether

CAS No.: 65039-18-1

Cat. No.: B1295479

Get Quote

Technical Guide: Dodecyl 4-Nitrophenyl Ether
Physicochemical Characterization, Synthesis, and Structural Applications

Executive Summary & Chemical Identity
Dodecyl 4-nitrophenyl ether (IUPAC: 1-(dodecyloxy)-4-nitrobenzene) is a crystalline aromatic

ether characterized by a lipophilic dodecyl tail attached to a polar nitrobenzene head group.[1]

Unlike its ortho isomer (a liquid plasticizer used in ion-selective electrodes), the para isomer is

a solid at room temperature and serves as a critical intermediate in the synthesis of liquid

crystals and lipophilic pharmaceutical building blocks.

Its structural rigidity and amphiphilic nature make it a model compound for studying

hydrophobic interactions in drug delivery systems and a stable, non-hydrolyzable analogue of

lipase substrates (e.g., p-nitrophenyl laurate).
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Parameter Detail

IUPAC Name 1-(Dodecyloxy)-4-nitrobenzene

Common Synonyms
Dodecyl p-nitrophenyl ether; p-Nitrophenyl

dodecyl ether

CAS Registry Number 65039-18-1

Molecular Formula

Molecular Weight 307.43 g/mol

SMILES CCCCCCCCCCCCOc1ccc(cc1)[O-]

InChI Key
DXCTUMLYTQODSP-UHFFFAOYSA-N (Isomer

specific)

Physicochemical Profile
The physical properties of Dodecyl 4-nitrophenyl ether are governed by strong intermolecular

van der Waals forces between the alkyl chains and the dipole-dipole interactions of the nitro

groups.

Key Physical Properties
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Property Value Condition / Method

Physical State Solid (Crystalline Powder) @ 20°C, 1 atm

Melting Point 51.0 – 54.0 °C Capillary method [1]

Boiling Point 220 °C @ 20 mmHg (Vacuum) [1]

Density (Calculated) 1.128 g/cm³
X-ray diffraction (

) [2]

Solubility
Soluble: Chloroform, Toluene,

DCMInsoluble: Water

Lipophilic nature (

)

Crystal System Triclinic
Space Group

[2]

Expert Insight: The melting point of ~51°C is a critical quality attribute (CQA). A depressed

melting range (< 50°C) typically indicates the presence of unreacted dodecyl bromide or 4-

nitrophenol. For liquid crystal applications, purity >99.5% is required to prevent destabilization of

the mesophase.

Structural Analysis & Crystal Data
Understanding the solid-state packing is essential for researchers using this compound in

material science (e.g., as a mesogen precursor).

Crystallographic Parameters: The molecule crystallizes in a Triclinic system. The asymmetric

unit contains two independent molecules where the benzene ring and the alkyl chain are not

coplanar, forming specific dihedral angles that dictate the lattice energy.

Unit Cell Dimensions:
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Packing: The molecules arrange in a head-to-tail fashion, driven by the polarity of the nitro

group (

) and the hydrophobic packing of the dodecyl (

) chains [2].

Synthesis & Purification Protocol
The synthesis follows a standard Williamson Ether Synthesis. However, to achieve

pharmaceutical-grade purity (removal of phenolic impurities), a specific optimization of the base

and solvent system is required.

Reaction Logic
Reactants: 4-Nitrophenol (Nucleophile) + 1-Bromododecane (Electrophile).

Base: Potassium Carbonate (

) is preferred over NaOH to minimize hydrolysis side-reactions and ensure anhydrous
conditions.

Solvent: DMF or Acetone (reflux). DMF accelerates the

reaction due to cation solvation.

Synthesis Workflow Visualization
The following diagram outlines the optimized synthesis and purification pathway.
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Reagents:
4-Nitrophenol + 1-Bromododecane

Reaction:
Reflux in Acetone/K2CO3 (18h)

or DMF (80°C, 4h)

Nucleophilic Substitution (SN2)

Workup:
1. Filter K2CO3/KBr
2. Evaporate Solvent
3. Dissolve in DCM

Crude Isolation

Purification (Extraction):
Wash with 1M NaOH

(Removes unreacted Phenol)

Critical Step: Phenol Removal

Recrystallization:
Solvent: Ethanol or Hexane

Target MP: 51-54°C

Phase Separation

Final Product:
Dodecyl 4-nitrophenyl ether

(>98% Purity)

Yield ~85-90%

Click to download full resolution via product page

Figure 1: Optimized Williamson ether synthesis pathway for Dodecyl 4-nitrophenyl ether,
highlighting the critical alkaline wash step to remove phenolic impurities.[2]

Applications in Research & Development
A. Drug Development (Lipophilic Probes)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1295479/docs?utm_src=pdf-body-img#dodecyl-4-nitrophenyl-ether-physical-properties
https://www.benchchem.com/product/b1295479/docs?utm_src=pdf-body#dodecyl-4-nitrophenyl-ether-physical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-4-nitrophenyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In drug discovery, Dodecyl 4-nitrophenyl ether serves as a non-hydrolyzable surrogate for

lipophilic esters.

Mechanism: unlike p-nitrophenyl laurate (which lipases hydrolyze to release yellow p-

nitrophenol), the ether linkage is stable against hydrolases.

Utility: It is used to study enzyme binding affinity (inhibitor studies) without the complication

of substrate turnover. It also acts as a probe for membrane partitioning studies due to its high

.

B. Material Science (Liquid Crystal Precursor)
The compound is a "rod-like" mesogen precursor.

Reduction: The nitro group is readily reduced (using

or

) to form 4-(dodecyloxy)aniline.

Significance: The resulting aniline is a universal building block for Schiff-base liquid crystals

and azo-dyes used in optical storage devices.

C. Distinction from Isomers (Safety Critical)
Researchers must distinguish this compound from its isomer:

Target (Para): Dodecyl 4-nitrophenyl ether (Solid, CAS 65039-18-1). Used in synthesis.[3]

[4][5]

Isomer (Ortho): Dodecyl 2-nitrophenyl ether (Liquid, CAS 83027-71-8).[6] Known as ETH

217.[6] This is a plasticizer for ion-selective membranes [3].[6] Do not interchange these.

Safety and Handling (MSDS Summary)
While stable, the compound possesses nitro-aromatic hazards.
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Hazard Class Statement Precaution

Skin/Eye Irritant Causes irritation upon contact.
Wear nitrile gloves and safety

glasses.

Aquatic Toxicity
May cause long-lasting harmful

effects (H413).[2]
Do not release into drains.

Reactivity
Stable, but incompatible with

strong oxidizers.[1]
Store below 30°C in dark.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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